molecular formula C14H21NO B8697441 N-Cyclohexyl-p-ethoxyaniline CAS No. 721-91-5

N-Cyclohexyl-p-ethoxyaniline

Cat. No.: B8697441
CAS No.: 721-91-5
M. Wt: 219.32 g/mol
InChI Key: MNXAOJGEPQJONJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Cyclohexyl-p-ethoxyaniline is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

721-91-5

Molecular Formula

C14H21NO

Molecular Weight

219.32 g/mol

IUPAC Name

N-cyclohexyl-4-ethoxyaniline

InChI

InChI=1S/C14H21NO/c1-2-16-14-10-8-13(9-11-14)15-12-6-4-3-5-7-12/h8-12,15H,2-7H2,1H3

InChI Key

MNXAOJGEPQJONJ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)NC2CCCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Phenethylamine (121 mg, 1.0 mmol) in a 2:1 mixture of THF-MeOH (2 mL) was added cyclohexanone (98 mg, 1.0 mmol) and molecular sieves (4 Å, 80 mg). The reaction mixture was shaken for 1 h before NaBH3CN (126 mg, 2.0 mmol) was added. The reaction mixture was shaken for 24 h before it was filtered and the filtrate was concentrated in vacuo to give the intermediate cyclohexyl phenetylamine.
Quantity
121 mg
Type
reactant
Reaction Step One
Name
THF MeOH
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
98 mg
Type
reactant
Reaction Step Two
Quantity
126 mg
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Phenethylamine (121 mg, 1.0 mmol) in a 2:1 mixture of THF-MeOH (2 mL) was added cyclohexanone (98 mg, 1.0 mmol) and molecular sieves (4A, 80 mg). The reaction mixture was shaken for 1 h before NaBH3CN (126 mg, 2.0 mmol) was added. The reaction mixture was shaken for 24 h before it was filtered and the filtrate was concentrated in vacuo to give the intermediate cyclohexyl phenetylamine.
Quantity
121 mg
Type
reactant
Reaction Step One
Name
THF MeOH
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
98 mg
Type
reactant
Reaction Step Two
[Compound]
Name
4A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
126 mg
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.